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Compound of Interest

Compound Name:

Bis[2-

(succinimidooxycarbonyloxy)ethyl]

sulfone

Cat. No.: B014174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of Bis[2-
(succinimidooxycarbonyloxy)ethyl] sulfone (BSOCOES), a homobifunctional N-

hydroxysuccinimide (NHS) ester crosslinker. BSOCOES is a valuable reagent in

bioconjugation, polymer chemistry, and drug development due to its ability to covalently link

primary amine-containing molecules.[1] This guide details the synthetic pathway, experimental

protocols, physicochemical properties, and safety considerations associated with BSOCOES

and its precursors.

Overview of the Synthesis
The synthesis of Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone is a two-step process.

The first step involves the synthesis of the precursor, Bis(2-hydroxyethyl) sulfone. The second,

and core, step is the activation of the hydroxyl groups of Bis(2-hydroxyethyl) sulfone with N,N'-

Disuccinimidyl carbonate (DSC) to yield the final product.

Physicochemical Properties
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A summary of the key physicochemical properties of the reactants and the final product is

provided in the table below.

Property
Bis(2-hydroxyethyl)
sulfone

N,N'-Disuccinimidyl
carbonate (DSC)

Bis[2-
(succinimidooxyca
rbonyloxy)ethyl]
sulfone
(BSOCOES)

CAS Number 2580-77-0[2][3][4] 74124-79-1[5][6] 57683-72-4[7][8]

Molecular Formula C4H10O4S[2][3] C9H8N2O7 C14H16N2O12S[8][9]

Molecular Weight 154.19 g/mol [2] 256.17 g/mol 436.35 g/mol [9][10]

Appearance Liquid[2]
White to off-white

powder or crystals
White solid[8][10]

Melting Point Not available 190 °C (decomposes) 168 - 173 °C[10][11]

Solubility Soluble in water

Insoluble in water,

soluble in organic

solvents like

acetonitrile and

dichloromethane.

Slightly soluble in

Chloroform, DMSO,

and Methanol.[11]

Experimental Protocols
Synthesis of Bis(2-hydroxyethyl) sulfone
A detailed experimental protocol for the synthesis of Bis(2-hydroxyethyl) sulfone was not

explicitly found in the provided search results. However, it is a commercially available starting

material.

Synthesis of Bis[2-(succinimidooxycarbonyloxy)ethyl]
sulfone (BSOCOES)
This protocol is based on the general reaction of diols with N,N'-Disuccinimidyl carbonate in the

presence of a base.
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Materials:

Bis(2-hydroxyethyl) sulfone

N,N'-Disuccinimidyl carbonate (DSC)

Triethylamine (Et3N)

Anhydrous Acetonitrile (CH3CN)

Ethyl acetate

Hexane

Silica gel for column chromatography

Equipment:

Round-bottom flask

Magnetic stirrer

Inert atmosphere setup (e.g., nitrogen or argon)

Dropping funnel

Rotary evaporator

Chromatography column

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve Bis(2-

hydroxyethyl) sulfone (1.0 eq) in anhydrous acetonitrile.

Addition of Base: Add triethylamine (2.2 eq) to the solution and stir for 15 minutes at room

temperature.
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Addition of DSC: In a separate flask, dissolve N,N'-Disuccinimidyl carbonate (2.2 eq) in

anhydrous acetonitrile. Add this solution dropwise to the reaction mixture over 30 minutes.

Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, filter the mixture to remove any precipitated

triethylammonium salts. Concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by silica gel column chromatography using a gradient of

ethyl acetate in hexane as the eluent.

Isolation: Combine the fractions containing the pure product and remove the solvent under

reduced pressure to obtain Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone as a white

solid.

Characterization Data
Detailed experimental characterization data for Bis[2-(succinimidooxycarbonyloxy)ethyl]
sulfone is not readily available in the public domain. The following table provides expected and

representative data based on the structure and similar compounds.

Analysis Expected/Representative Data

¹H NMR
Peaks corresponding to the ethyl groups and

the succinimide protons.

¹³C NMR

Peaks for the carbonyl carbons, the carbons of

the ethyl groups, and the succinimide ring

carbons.

Mass Spec (ESI-MS)
[M+Na]⁺ or [M+H]⁺ corresponding to the

molecular weight of 436.35 g/mol .

Purity (by HPLC) ≥ 95%

Yield
60-80% (This is an estimated yield based on

similar reactions)
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Safety Information
It is crucial to handle all chemicals with appropriate safety precautions.

Substance Hazard Summary

Bis(2-hydroxyethyl) sulfone
May cause skin and eye irritation. Handle with

care.

N,N'-Disuccinimidyl carbonate (DSC)

Causes skin irritation and serious eye irritation.

[5] May cause respiratory irritation.[6] Wear

protective gloves, clothing, and eye protection.

[6]

Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone

(BSOCOES)

May cause skin and eye irritation.[8] Avoid

breathing dust.[8] Use in a well-ventilated area.

[8]

Triethylamine

Flammable liquid and vapor. Corrosive. Causes

severe skin burns and eye damage. Harmful if

swallowed, in contact with skin, or if inhaled.

Acetonitrile

Flammable liquid and vapor. Harmful if

swallowed, in contact with skin, or if inhaled.

Causes serious eye irritation.

General Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust and vapors.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention.
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Bis(2-hydroxyethyl) sulfone

Bis[2-(succinimidooxycarbonyloxy)ethyl] sulfone
(BSOCOES)

N,N'-Disuccinimidyl
carbonate (DSC)

Triethylamine
Acetonitrile
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Reaction

Workup & Purification

Dissolve Bis(2-hydroxyethyl) sulfone
in Acetonitrile

Add Triethylamine

Add DSC solution

Stir at Room Temperature

Filter

Concentrate

Column Chromatography

Isolate Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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